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Aspect Key Findings Data Source & Context

IOP Reduction
(as add-on
therapy)

Mean reduction: -2.20 mmHg (similar to
brimonidine) [1].

Third-, fourth-, or fifth-line agent in
patients on multiple medications [1].

IOP Reduction
(switching
therapy)

Mean percent change: -18.5% (from

baseline at 12 weeks) [2].

Switched to Netarsudil/Latanoprost

FDC from various latanoprost-
containing regimens [2].

Most Common
Adverse Event
(AE)

Conjunctival hyperemia (53% in clinical
trials; 18.4%-42% in real-world) [3] [4] [2].

Well-established, most frequently
reported local reaction [3] [4] [2].

Other Frequent
Ocular AEs

Corneal verticillata (vortex keratopathy),

blurred vision, eye irritation, conjunctival
hemorrhage [5] [6] [7].

Mostly local, mild, and often reversible

after discontinuation [5] [6].

New Safety
Signals

21 new ocular AEs (e.g., allergic
blepharitis, eye pruritus, dacryostenosis)

and 4 systemic AEs (e.g., hypersensitivity,
swelling face) [5] [7].

Detected via FAERS database mining
(2018-2024); requires further clinical

confirmation [5] [7].
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Aspect Key Findings Data Source & Context

Time to Onset
of AEs

Median: 1 day (IQR: 0-13 days); 82.65%
occurred within the first month [5] [7].

"Early failure" type; incidence
decreases over time [5] [7].

Detailed Experimental Protocols from Key Studies

To help you evaluate the quality of this evidence, here are the methodologies from the pivotal real-world

studies.

Real-World Pharmacovigilance Study (FAERS Analysis)

This study aimed to provide a comprehensive safety profile by analyzing spontaneous adverse event reports

[5] [7].

Data Source: Reports from the FDA Adverse Event Reporting System (FAERS) between January
2018 and September 2024 [5] [7].

Inclusion Criteria: All reports where netarsudil (or its brand name Rhopressa) was listed as the
"primary suspected drug" [5] [7].

Statistical Analysis: Disproportionality analysis was performed using the Reporting Odds Ratio
(ROR) to detect signals of disproportionate reporting, which suggests a potential association between

the drug and the event. A signal was considered significant if the lower limit of the 95% confidence
interval for the ROR was >1 and the number of reports for the event was ≥3 [5] [7].

Additional Analyses: Subgroup analysis (by gender and age), time-to-onset analysis, and sensitivity
analysis (excluding reports involving top co-administered drugs) were conducted to validate the

findings [5] [7].

Real-World Comparative Effectiveness Study (Netarsudil vs.
Brimonidine)

This study compared netarsudil's effectiveness to brimonidine in a complex treatment setting [1].

Study Design: Retrospective chart review of 369 eyes from 279 patients at a single academic tertiary

practice [1].
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Population: Patients with glaucoma using more than two IOP-lowering medications, where

netarsudil or brimonidine was added as a third, fourth, or fifth agent [1].
Primary Outcome: The change in IOP (ΔIOP), calculated as the difference between the average of

two IOP measurements after treatment and the average of three IOP measurements before treatment
[1].

Statistical Analysis: A multilevel linear mixed-effects model was used to assess the influence of
the medication on ΔIOP, adjusting for confounders like the number of baseline medications, age, and

glaucoma severity. Kaplan-Meier survival analysis was used to evaluate the probability of requiring
additional intervention within 3 years [1].

Mechanism of Action and Clinical Workflow

Netarsudil has a unique triple mechanism of action that differentiates it from other drug classes. The

diagram below illustrates its pathways for reducing intraocular pressure.

Mechanism 1: Increases Trabecular Outflow

Mechanism 2: Reduces Aqueous Production

Mechanism 3: Lowers Episcleral Venous Pressure

Netarsudil

ROCK Inhibition

Norepinephrine Transporter (NET) Inhibition

Reduction of Episcleral Venous Pressure

Relaxation of Trabecular Meshwork

Increased Aqueous Outflow

Reduced Intraocular Pressure (IOP)

Combined Effect

Reduced Aqueous Humor Production
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The workflow for generating the real-world evidence discussed in this guide is summarized below.

1. Data Collection

Retrospective Chart Reviews
(e.g., EHR data)

Spontaneous Reporting Systems
(e.g., FAERS database)

Prospective Interventional Studies
(e.g., Phase 4 MORE trial)

2. Methodology & Analysis

Statistical Modeling
(Mixed-effects models)

Signal Detection
(Disproportionality analysis)

Survival Analysis
(Time to intervention)

3. Evidence Generation

Comparative Effectiveness

Safety & Pharmacovigilance

Practical Dosing & Adherence

Click to download full resolution via product page

Key Considerations for Clinical Practice and Research

Positioning in Therapy: Real-world studies confirm that netarsudil is predominantly used as a

later-line agent (third, fourth, or fifth) in complex patients already on multiple medications [1] [3]. Its
efficacy in this challenging setting is a key strength.

Managing Adverse Events: The high frequency of conjunctival hyperemia and the early onset of
many AEs necessitate proactive patient counseling. Informing patients that these reactions,

particularly hyperemia, often diminish in severity over time can improve adherence [6].
Utilizing Fixed-Dose Combinations (FDCs): The netarsudil/latanoprost FDC offers a strategic

option. It not only provides additional IOP lowering through complementary mechanisms but also
reduces treatment burden by simplifying a multi-drug regimen into a single once-daily drop, which

may enhance adherence [2].
Future Research Directions: The new safety signals from the FAERS analysis, including allergic

blepharitis and systemic hypersensitivity, require further prospective studies to confirm causality
and determine incidence rates [5] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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